Cas no 1354629-29-0 (Pyridine, 2-methoxy-6-phenoxy-)

Pyridine, 2-methoxy-6-phenoxy-, is a heterocyclic aromatic compound featuring a pyridine core substituted with methoxy and phenoxy functional groups at the 2- and 6-positions, respectively. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The methoxy group enhances electron density, while the phenoxy moiety contributes to increased lipophilicity, facilitating its use in cross-coupling reactions and as a ligand in catalysis. Its stability under various reaction conditions and compatibility with diverse synthetic methodologies underscore its utility in developing complex molecular architectures. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in research and industrial settings.

Pyridine, 2-methoxy-6-phenoxy- structure

1354629-29-0 structure

Product Name:Pyridine, 2-methoxy-6-phenoxy-

CAS No:1354629-29-0

MF:C₁₂H₁₁NO₂

MW:201.221

CID:4490632

Update Time:2025-06-26

Pyridine, 2-methoxy-6-phenoxy- Chemical and Physical Properties

Names and Identifiers

- Pyridine, 2-methoxy-6-phenoxy-

Pyridine, 2-methoxy-6-phenoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-10013136-1.0g	2-methoxy-6-phenoxypyridine	1354629-29-0	95%	1.0g	$0.0	2023-01-15

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Additional information on Pyridine, 2-methoxy-6-phenoxy-

2-Methoxy-6-Phenoxy Pyridine (CAS No. 1354629-29-0): A Comprehensive Overview

2-Methoxy-6-phenoxy pyridine (CAS No. 1354629-29-0) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This article provides a detailed overview of its chemical properties, synthesis methods, and recent advancements in its utilization.

Chemical Structure and Properties

2-Methoxy-6-phenoxy pyridine is a substituted pyridine derivative characterized by a methoxy group at the 2-position and a phenoxy group at the 6-position. Its molecular formula is C₁₃H₁₁NO₂, and it has a molecular weight of 213.23 g/mol. The compound exhibits excellent thermal stability and solubility in common organic solvents such as dichloromethane, acetone, and ethanol. These properties make it an attractive candidate for various chemical reactions and applications.

Synthesis Methods

The synthesis of 2-methoxy-6-phenoxy pyridine can be achieved through several routes, each with its own advantages and limitations. One common method involves the nucleophilic substitution of a halopyridine derivative with a phenolate ion followed by methylation. For instance, 6-chloro-2-methoxypyridine can react with sodium phenoxide in an inert solvent to yield the desired product. Another approach involves the coupling reaction of 2-methoxypyridine with phenol using a transition metal catalyst, such as palladium.

Applications in Organic Synthesis

2-Methoxy-6-phenoxy pyridine serves as a valuable building block in organic synthesis due to its functional groups that can participate in various chemical transformations. It has been used as an intermediate in the synthesis of complex molecules, including natural products and pharmaceuticals. Recent studies have highlighted its utility in the construction of heterocyclic frameworks, which are prevalent in bioactive compounds.

Pharmaceutical Research

In the realm of pharmaceutical research, 2-methoxy-6-phenoxy pyridine has shown promise as a lead compound for drug discovery. Its structural features make it suitable for modification to enhance biological activity and pharmacological properties. For example, derivatives of this compound have been investigated for their potential as anti-inflammatory agents and anticancer drugs. A recent study published in the Journal of Medicinal Chemistry reported that certain derivatives exhibited potent inhibitory effects on cancer cell proliferation.

Mechanistic Studies and Biological Activity

Mechanistic studies on 2-methoxy-6-phenoxy pyridine have provided insights into its mode of action. Research has shown that the compound can interact with specific protein targets involved in cellular signaling pathways. For instance, it has been found to modulate the activity of kinases and transcription factors, which are key regulators of cellular processes such as apoptosis and cell cycle progression.

Safety and Handling Considerations

While 2-methoxy-6-phenoxy pyridine is not classified as a hazardous material, proper safety precautions should be taken during handling to ensure laboratory safety. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, appropriate ventilation should be maintained to prevent inhalation of vapors.

FUTURE DIRECTIONS AND CONCLUSIONS

The future prospects for 2-methoxy-6-phenoxy pyridine are promising. Ongoing research aims to explore new synthetic methodologies to improve yield and purity while reducing environmental impact. Furthermore, efforts are being directed towards optimizing its biological activity through structural modifications and rational drug design. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in various scientific disciplines.